![molecular formula C15H14Cl2O2 B015240 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethanol CAS No. 188928-11-2](/img/structure/B15240.png)
2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethanol
Description
2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethanol, also known as 2,4-DCPE, is a synthetic phenol derivative that has been widely studied in the scientific community. It has been studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Proteomics Research
The compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various proteomics applications, such as protein identification, protein-protein interaction studies, and the study of post-translational modifications.
Pharmaceutical Testing
“2-[4-(3,4-Dichlorobenzyloxy)phenylethanol” is used for pharmaceutical testing . It could be used in drug discovery and development processes, including drug efficacy testing, toxicity testing, and pharmacokinetic studies.
Bioproduction through Yeast Fermentation
This compound can be produced through yeast fermentation . Yeasts have the ability to produce this compound using L-Phe as a precursor. This biotechnological approach is more efficient, economic, and environmentally friendly compared to conventional industrial methods.
Production of Natural Aromas
Due to its pleasant rosy scent, this compound has a huge market demand in the production of natural aromas . It is used in food, cosmetics, and pharmaceuticals. Consumers and safety regulations tend to prefer natural methods for its production rather than synthetic ones.
Extraction from Essential Oils
Natural “2-[4-(3,4-Dichlorobenzyloxy)phenylethanol” can be produced through the extraction of essential oils from various flowers, including roses, hyacinths, and jasmine . However, the rarity of natural compound in flowers has led to the inability to satisfy the large market demand and to a high selling price.
Microbial Fermentation on Agro-Industrial Waste
Some agro-industrial waste and by-products have the particularity of high nutritional value, making them suitable media for microbial growth, including the production of “2-[4-(3,4-Dichlorobenzyloxy)phenylethanol” through yeast fermentation .
properties
IUPAC Name |
2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2O2/c16-14-6-3-12(9-15(14)17)10-19-13-4-1-11(2-5-13)7-8-18/h1-6,9,18H,7-8,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODXXRJUWIQJJJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCO)OCC2=CC(=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70400659 |
Source
|
| Record name | 2-[4-(3,4-Dichlorobenzyloxy)phenylethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70400659 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(3,4-Dichlorobenzyloxy)phenylethanol | |
CAS RN |
188928-11-2 |
Source
|
| Record name | 4-[(3,4-Dichlorophenyl)methoxy]benzeneethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=188928-11-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[4-(3,4-Dichlorobenzyloxy)phenylethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70400659 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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